(E)-N-(1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide
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Description
(E)-N-(1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H10N2O3S and its molecular weight is 298.32. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis and Applications
A study by Mori, Sutoh, and Endo (2005) demonstrated the controlled radical polymerization of a monosubstituted acrylamide with an amino acid moiety, showcasing the potential for creating polymers with specific functionalities, which could be related to the manipulation of compounds similar to (E)-N-(1,3-dioxoisoindolin-4-yl)-3-(thiophen-2-yl)acrylamide for creating bioactive or biomimetic materials (Mori, Sutoh, & Endo, 2005).
Advanced Material Development
Lee et al. (2009) detailed the synthesis and crystal structure of a closely related compound, illustrating its potential in developing novel materials with specific structural and electronic properties. Such materials could find applications in electronics, photonics, or as sensors (Lee et al., 2009).
Chemical Synthesis and Characterization
Zhou, Xia, and Wu (2016) reported on a photo-induced catalyst-free reaction involving an acrylamide derivative, indicating the role of this compound-like structures in facilitating novel synthetic pathways for creating sulfonohydrazide compounds. These pathways might be useful in synthesizing a wide range of chemical entities for various applications, including drug discovery and material science (Zhou, Xia, & Wu, 2016).
Optoelectronic and Nonlinear Optical Applications
Research on donor-acceptor substituted thiophene dyes by Anandan et al. (2018) highlights the importance of thiophene and acrylamide derivatives in developing materials for enhanced nonlinear optical limiting, which could be critical for protecting optical sensors and human eyes from high-intensity light sources. This suggests potential applications of this compound derivatives in optoelectronic devices (Anandan et al., 2018).
Antimicrobial Activity
Bedair et al. (2006) investigated the antimicrobial properties of 4-aminophenylacetic acid derivatives, utilizing a dioxoisoindolin-2-yl structure as a key intermediate. This research points to the potential biomedical applications of this compound and its derivatives in developing new antimicrobial agents (Bedair et al., 2006).
Properties
IUPAC Name |
(E)-N-(1,3-dioxoisoindol-4-yl)-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O3S/c18-12(7-6-9-3-2-8-21-9)16-11-5-1-4-10-13(11)15(20)17-14(10)19/h1-8H,(H,16,18)(H,17,19,20)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJKCMJKCBFELES-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NC(=O)C=CC3=CC=CS3)C(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C(=C1)NC(=O)/C=C/C3=CC=CS3)C(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.